Cas no 86361-55-9 (Gnetol)

Gnetol structure
Gnetol structure
Product Name:Gnetol
CAS No:86361-55-9
MF:C14H12O4
MW:244.242684364319
MDL:MFCD12405548
CID:729811
PubChem ID:135727098
Update Time:2024-10-26

Gnetol Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(3,5-Dihydroxystyryl)benzene-1,3-diol
    • Gnetol
    • 1,3-Benzenediol,2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-
    • 2-[(1E)-2-(3,5-Dihydroxyphenyl)ethenyl]-1,3-benzenediol
    • 2,3,5,6-tetrahydrothieno[3,4-b][1,4,7]trioxonin
    • 2,3',5',6-tetrahydroxy-trans-stilbene
    • Thieno[3,4-b]-1,4,7-trioxonin,2,3,5,6-tetrahydro
    • 1,3-Benzenediol, 2-[(1E)-2-(3,5-dihydroxyphenyl)ethenyl]-
    • AK109167
    • 3510AC
    • AX8215340
    • G0371
    • 5-[(1E)-2-(2,6-dihydroxyphenyl)ethenyl]benzene-1,3-diol
    • 1,3-Benzenediol, 2-[2-(3,5-dihydroxyphenyl)ethenyl]-, (E)- (ZCI)
    • 2-[(1E)-2-(3,5-Dihydroxyphenyl)ethenyl]-1,3-benzenediol (ACI)
    • AS-65738
    • HY-126052
    • 86361-55-9
    • SCHEMBL676425
    • CS-0090331
    • A841618
    • AC-24226
    • 2-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,3-diol
    • 2-[2-(3,5-dihydroxyphenyl)vinyl]benzene-1,3-diol
    • AKOS015915204
    • SCHEMBL676426
    • C76801
    • MFCD12405548
    • 2,6,3',5'-tetrahydroxy-trans-stilbene
    • DB-344811
    • 2-((E)-2-(3,5-dihydroxyphenyl)ethenyl)benzene-1,3-diol
    • MDL： MFCD12405548
    • Inchi： 1S/C14H12O4/c15-10-6-9(7-11(16)8-10)4-5-12-13(17)2-1-3-14(12)18/h1-8,15-18H/b5-4+
    • InChI Key： DQULNTWGBBNZSC-SNAWJCMRSA-N
    • SMILES： C(/C1C=C(O)C=C(O)C=1)=C\C1C(O)=CC=CC=1O

Computed Properties

  • Exact Mass: 244.07400
  • Monoisotopic Mass: 244.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.9
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.468
  • Melting Point: 271°C(lit.)
  • Boiling Point: 540.8 °C at 760 mmHg
  • Flash Point: 269.7 °C
  • PSA: 80.92000
  • LogP: 2.67940
  • λmax: 337(EtOH)(lit.)

Gnetol Security Information

Gnetol Customs Data

  • HS CODE：2907299090
  • Customs Data：

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Gnetol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019088599-250mg
(E)-2-(3,5-Dihydroxystyryl)benzene-1,3-diol
 86361-55-9 95%
250mg
 $315.12 2023-08-31
Alichem
A019088599-1g
(E)-2-(3,5-Dihydroxystyryl)benzene-1,3-diol
 86361-55-9 95%
1g
 $653.12 2023-08-31
ChemFaces
CFN92425-5mg
Gnetol
 86361-55-9 >=98%
5mg
 $218 2021-07-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD215340-100mg
(E)-2-(3,5-Dihydroxystyryl)benzene-1,3-diol
 86361-55-9 95%
100mg
 ￥1682.0 2024-04-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7052-1 mg
Gnetol
 86361-55-9 99.21%
1mg
 ￥777.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7052-10 mg
Gnetol
 86361-55-9 99.21%
10mg
 ￥2380.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7052-25 mg
Gnetol
 86361-55-9 99.21%
25mg
 ￥4284.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7052-50 mg
Gnetol
 86361-55-9 99.21%
50mg
 ￥6426.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7052-100 mg
Gnetol
 86361-55-9 99.21%
100MG
 ￥9639.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7052-200 mg
Gnetol
 86361-55-9 99.21%
200mg
 ￥14458.00 2022-04-26

Gnetol Production Method

Production Method 1

108957-75-1 108957-75-1
3392-97-0 3392-97-0
86361-55-9 86361-55-9
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Solvents: Dimethylformamide ;  rt; rt → 0 °C; 45 h, 0 °C
1.2 Solvents: Dimethylformamide ;  0 - 5 °C; overnight, 5 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt; acidified, rt
2.1 Reagents: 2,6-Lutidine ,  Aluminum chloride Solvents: Toluene ;  50 °C → 80 °C; 1 h, 80 °C
2.2 Reagents: Water ;  cooled
2.3 Reagents: Hydrochloric acid ;  acidified
Reference
Disparate effects of stilbenoid polyphenols on hypertrophic cardiomyocytes in vitro vs. in the spontaneously hypertensive heart failure rat
Akinwumi, Bolanle C.; et al, Molecules, 2017, 22(2), 204/1-204/15

Production Method 2

4670-09-1 4670-09-1
387-46-2 387-46-2
86361-55-9 86361-55-9
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Triethylamine ;  6 h, 110 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4
2.1 Reagents: Potassium hydroxide Solvents: Ethylene glycol ;  30 min, 160 °C; 160 °C → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt
Reference
Decarboxylation of α,β-unsaturated aromatic lactones: synthesis of E-ortho-hydroxystilbenes from 3-arylcoumarins or isoaurones
Huang, Xihua; et al, Green Chemistry, 2018, 20(4), 804-808

Production Method 3

3392-97-0 3392-97-0
86361-55-9 86361-55-9
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  20 °C; 12 h, 20 °C
2.1 Reagents: Acetic anhydride ,  Triethylamine ;  6 h, 110 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4
3.1 Reagents: Potassium hydroxide Solvents: Ethylene glycol ;  30 min, 160 °C; 160 °C → rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt
Reference
Decarboxylation of α,β-unsaturated aromatic lactones: synthesis of E-ortho-hydroxystilbenes from 3-arylcoumarins or isoaurones
Huang, Xihua; et al, Green Chemistry, 2018, 20(4), 804-808

Production Method 4

86361-59-3 86361-59-3
86361-55-9 86361-55-9
Reaction Conditions
1.1 Reagents: 2,6-Lutidine ,  Aluminum chloride Solvents: Toluene ;  50 °C → 80 °C; 1 h, 80 °C
1.2 Reagents: Water ;  cooled
1.3 Reagents: Hydrochloric acid ;  acidified
Reference
Disparate effects of stilbenoid polyphenols on hypertrophic cardiomyocytes in vitro vs. in the spontaneously hypertensive heart failure rat
Akinwumi, Bolanle C.; et al, Molecules, 2017, 22(2), 204/1-204/15

Production Method 5

86361-55-9 86361-55-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethylene glycol ;  30 min, 160 °C; 160 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, rt
Reference
Decarboxylation of α,β-unsaturated aromatic lactones: synthesis of E-ortho-hydroxystilbenes from 3-arylcoumarins or isoaurones
Huang, Xihua; et al, Green Chemistry, 2018, 20(4), 804-808

Production Method 6

151-10-0 151-10-0
86361-55-9 86361-55-9
Reaction Conditions
1.1 -
2.1 Reagents: Sodium tert-butoxide Solvents: Dimethylformamide ;  rt; rt → 0 °C; 45 h, 0 °C
2.2 Solvents: Dimethylformamide ;  0 - 5 °C; overnight, 5 °C → rt
2.3 Reagents: Hydrochloric acid Solvents: Water ;  rt; acidified, rt
3.1 Reagents: 2,6-Lutidine ,  Aluminum chloride Solvents: Toluene ;  50 °C → 80 °C; 1 h, 80 °C
3.2 Reagents: Water ;  cooled
3.3 Reagents: Hydrochloric acid ;  acidified
Reference
Disparate effects of stilbenoid polyphenols on hypertrophic cardiomyocytes in vitro vs. in the spontaneously hypertensive heart failure rat
Akinwumi, Bolanle C.; et al, Molecules, 2017, 22(2), 204/1-204/15

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